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Compound of Interest

Compound Name: Acrylophenone

Cat. No.: B1666309 Get Quote

An In-depth Technical Guide to Acrylophenone
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of acrylophenone, detailing its chemical

structure, physicochemical properties, and established experimental protocols for its synthesis.

Core Concepts: Structural Formula and IUPAC
Nomenclature
Acrylophenone, an organic compound, is classified as an α,β-unsaturated ketone. Its

structure consists of a phenyl group attached to a propenone backbone.[1] This arrangement

allows for conjugation between the phenyl ring and the ketone, which is key to its reactivity.[1]

IUPAC Name: 1-Phenylprop-2-en-1-one[1][2][3]

Common Synonyms: Phenyl vinyl ketone, Benzoylethylene[1]

Molecular Formula: C₉H₈O[1][2][3]

Canonical SMILES: C=CC(=O)C1=CC=CC=C1[1][3]

Visualization of Acrylophenone's Structure
The logical relationship of the atoms within the acrylophenone molecule is presented below.
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Step 1: Mannich Base Formation

Step 2: Elimination Reaction

Acetophenone + Dimethylamine HCl + Paraformaldehyde

Reflux in Ethanol with HCl catalyst

Cool and Precipitate with Acetone

Isolate β-Dimethylaminopropiophenone HCl

Heat Mannich Base

Proceed to Elimination

Formation of Acrylophenone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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